Methyl 5-(methanesulfonylmethyl)furan-2-carboxylate
Overview
Description
Methyl 5-(methanesulfonylmethyl)furan-2-carboxylate, also known as MMSFC, is an organic compound that is used in a variety of scientific research applications. MMSFC is a white powder that is soluble in water and organic solvents. It has a molecular weight of 230.29 g/mol and a melting point of 32-34°C. It is a highly reactive compound and is used in a variety of chemical reactions.
Scientific Research Applications
Antimycobacterial Agents
Methyl 5-(methanesulfonylmethyl)furan-2-carboxylate: and its derivatives have shown promise as antimycobacterial agents. These compounds can interfere with iron homeostasis, which is crucial for the survival of mycobacteria like Mycobacterium tuberculosis. By inhibiting the salicylate synthase MbtI, these furan-based inhibitors can disrupt the biosynthesis of siderophores, thereby limiting the bacteria’s iron acquisition and hindering the establishment of infection .
Anticancer Research
In the realm of cancer research, certain derivatives of Methyl 5-(methanesulfonylmethyl)furan-2-carboxylate have been evaluated for their cytotoxic effects on cancer cell lines. Some studies have reported that these compounds exhibit significant anticancer activities, particularly against HeLa cell lines, while showing weak cytotoxicity against normal cell lines .
properties
IUPAC Name |
methyl 5-(methylsulfonylmethyl)furan-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O5S/c1-12-8(9)7-4-3-6(13-7)5-14(2,10)11/h3-4H,5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAQNJRTUFCTIOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(O1)CS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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